2-(4-(2-Amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C26H25N3O6
• Molecular Weight: 475.5 g/mol
• IUPAC Name: 2-[4-(2-amino-3-cyano-5-oxo-4,6,7,8-tetrahydrochromen-4-yl)-2-methoxyphenoxy]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H25N3O6/c1-32-19-8-4-3-6-17(19)29-23(31)14-34-20-11-10-15(12-22(20)33-2)24-16(13-27)26(28)35-21-9-5-7-18(30)25(21)24/h3-4,6,8,10-12,24H,5,7,9,14,28H2,1-2H3,(H,29,31)
• InChI Key: XGISQOCXIZESJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)C3C(=C(OC4=C3C(=O)CCC4)N)C#N)OC

Description

This compound features a tetrahydrochromen core fused with a 5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl moiety, substituted at the 2-position with amino and cyano groups. The presence of electron-withdrawing (cyano) and electron-donating (methoxy) substituents may influence its electronic properties and biological activity. Chromene derivatives are known for diverse applications, including antimicrobial, anticancer, and hypoglycemic activities, as highlighted in and .

Biological Activity

The compound 2-(4-(2-amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide (CAS No. 332912-92-2) is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its biological activity, focusing on its anticancer and antifungal properties, supported by recent research findings.

• Molecular Formula : C27H27N3O5
• Molecular Weight : 473.52 g/mol

Biological Activity Overview

The biological activity of this compound has been explored primarily in the context of anticancer and antifungal effects. It is derived from the chromene scaffold, known for various pharmacological activities.

Anticancer Activity

Recent studies indicate that derivatives of chromenes exhibit significant anticancer properties. In particular, compounds similar to our target compound have shown promising results against various cancer cell lines.

• Mechanism of Action :
  • The compound may inhibit key enzymes involved in cancer cell proliferation, such as topoisomerase and cytochrome P450 enzymes, which are crucial for DNA replication and repair .
  • Molecular docking studies reveal that these compounds can effectively bind to the active sites of these enzymes, suggesting a mechanism of action that disrupts their normal function.
• Case Studies :
  • A study evaluated several chromene derivatives against human prostate (PC-3) and lung (SK-LU-1) cancer cell lines. Results showed that some derivatives exhibited higher cytotoxicity than established chemotherapeutics like cisplatin and topotecan .
  • Another research highlighted that certain chromene compounds displayed better binding energy in molecular docking studies compared to standard drugs, indicating their potential as effective anticancer agents .

Antifungal Activity

The antifungal properties of the compound have also been investigated:

• In Vitro Studies :
  • The compound's antifungal activity was tested against various strains of Candida, with minimum inhibitory concentrations (MIC) comparable to fluconazole, a common antifungal medication .
  • The ability to inhibit fungal growth suggests potential therapeutic applications in treating fungal infections.
• Mechanism of Action :
  • Similar compounds have demonstrated dual inhibition of enzymes critical for fungal growth, such as CYP51, which is involved in ergosterol biosynthesis in fungi .

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	Reference Compound	MIC/IC50 (µM)	Remarks
Anticancer	PC-3 (Prostate Cancer)	Cisplatin	< 10	Higher efficacy than cisplatin
Anticancer	SK-LU-1 (Lung Cancer)	Topotecan	< 15	Effective against resistant lines
Antifungal	Candida albicans	Fluconazole	≤ 20	Comparable efficacy to fluconazole

Comparison with Similar Compounds

Chromen-Based Derivatives

• 4-(4-Chlorophenyl)-3-cyano-7-(4-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromen-2-aminium methanolate () Structure: Shares the tetrahydrochromen core and cyano substituent but replaces the acetamide bridge with a 4-chlorophenyl group. Activity: Chromen derivatives are noted for industrial and pharmacological applications, including enzyme inhibition . Synthesis: Prepared via cyclocondensation of substituted aldehydes with cyanoacetamide, followed by crystallization .
• 2-(4-Methoxyphenoxy)-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]acetamide () Structure: Contains a chromen-2-one ring and methoxyphenoxy-acetamide linkage but lacks the tetrahydrochromen and amino-cyano substituents. Molecular Weight: 401.42 g/mol vs. the target compound’s estimated ~500 g/mol (based on structural complexity).

Acetamide Derivatives

• 2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-N-(4-nitrophenyl)acetamide (3c, ) Structure: Features a thiazolidinedione ring instead of the chromen core but retains the methoxyphenoxy-acetamide backbone. Synthesis: Involves coupling of chloroacetylated intermediates with thiazolidinedione precursors .

• 2-Chloro-N-(2,6-dimethylphenyl)-N-((3-methoxy-2-thienyl)methyl)acetamide ()

  • Structure : A chloroacetamide pesticide with a thienyl group; lacks aromatic oxygen bridges but shares the acetamide functional group.
  • Application : Agricultural use contrasts with the pharmaceutical focus of the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Biological Activity	Synthesis Method	Reference
Target Compound	C₂₉H₂₈N₃O₆ (est.)	2-Amino-3-cyano, tetrahydrochromen, methoxy	Potential antimicrobial	Multi-step cyclocondensation
4-(4-Chlorophenyl)-3-cyano-7-(4-methoxyphenyl)-5-oxo-...chromen ()	C₂₃H₁₈ClN₂O₃	4-Chlorophenyl, cyano	Enzyme inhibition	Cyclocondensation, crystallization
2-(4-Methoxyphenoxy)-N-[4-(2-oxo-2H-chromen-3-yl)phenyl]acetamide ()	C₂₄H₁₉NO₅	Chromen-2-one, methoxy	Not reported	Coupling reactions
Compound 3c ()	C₁₉H₁₅N₃O₇S	Thiazolidinedione, nitro	Hypoglycemic	Chloroacetylation, coupling

Functional and Pharmacological Differences

• Bioactivity : Unlike ’s thiazolidinedione-based hypoglycemic agents, the target compound’s tetrahydrochromen core may confer antioxidant or anti-inflammatory properties, as seen in related chromenes .
• Synthetic Complexity : The target compound’s multi-ring system requires more intricate synthesis than ’s pesticidal acetamides, which prioritize cost-effective scalability .

Research Findings and Implications

• Crystallography : Tools like SHELX () and ORTEP () are critical for resolving complex structures like the target compound, particularly to analyze hydrogen-bonding networks .
• Structure-Activity Relationships (SAR) : Substituent variations (e.g., thiazolidinedione vs. chromen cores) significantly alter bioactivity, as shown in and .
• Synthetic Challenges: The coupling of sterically hindered intermediates (e.g., methoxyphenoxy groups) may require optimized conditions, such as those in ’s diazonium salt reactions .